Cas no 89033-42-1 (4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid)

• Product Name: 4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid
• CAS No: 89033-42-1
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 1068286
• PubChem ID: 1540443
• Update Time: 2025-07-20

4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid
• Oprea1_250439
• SR-01000596902
• Oprea1_096523
• AKOS000677896
• DTXSID10364246
• SR-01000596902-1
• W18222
• 89033-42-1
• 4-(methylamino)-1,2,5-thiadiazole-3-carboxylic acid
• SCHEMBL14399014
• 4-(methylamino)-1,2,5-thiadiazole-3-carboxylicacid
• DB-395871
• STK387573

• MDL： MFCD00728181
• Inchi： 1S/C4H5N3O2S/c1-5-3-2(4(8)9)6-10-7-3/h1H3,(H,5,7)(H,8,9)
• InChI Key： VEUMOQOGIIKOBV-UHFFFAOYSA-N
• SMILES： S1N=C(C(=O)O)C(=N1)NC

Computed Properties

• Exact Mass: 159.01
• Monoisotopic Mass: 159.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid

Comprehensive Overview of 4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid (CAS No. 89033-42-1)

4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid (CAS No. 89033-42-1) is a heterocyclic compound featuring a thiadiazole core, which has garnered significant attention in pharmaceutical and agrochemical research. This compound, often abbreviated as MATCA, is recognized for its unique structural properties and potential applications in drug discovery. The presence of both methylamino and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for thiadiazole derivatives like 4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid has surged due to their relevance in developing antimicrobial agents and enzyme inhibitors. A growing body of literature highlights its potential in addressing antibiotic resistance, a pressing global health concern. The compound's heterocyclic framework is also being explored for its anti-inflammatory and antioxidant properties, aligning with the increasing focus on natural product-inspired drug design.

From a synthetic chemistry perspective, CAS No. 89033-42-1 serves as a critical precursor for constructing sulfonamide-based therapeutics, which are widely used in treating bacterial infections. Its carboxylic acid moiety allows for easy derivatization, enabling the creation of amide or ester derivatives with enhanced bioavailability. This adaptability has made it a focal point in medicinal chemistry projects, especially those targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors.

The compound's stability under physiological conditions further underscores its utility in prodrug development. Recent studies have investigated its incorporation into targeted drug delivery systems, leveraging its hydrogen-bonding capacity to improve solubility and tissue penetration. Such advancements are particularly relevant to the cancer therapeutics field, where small-molecule inhibitors are in high demand.

Beyond pharmaceuticals, 4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid has found niche applications in material science. Its conjugated π-system and electron-withdrawing groups make it a candidate for designing organic semiconductors and photovoltaic materials. This dual applicability in life sciences and advanced materials positions it as a compound of interdisciplinary interest.

Quality control of CAS No. 89033-42-1 is paramount, with analytical techniques like HPLC and LC-MS being employed to ensure purity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of GMP-compliant laboratories. The compound's storage conditions typically involve protection from moisture and light to maintain stability.

In summary, 4-Methylamino-[1,2,5]thiadiazole-3-carboxylic acid represents a multifaceted tool for researchers tackling challenges in drug development and functional materials. Its structural elegance and functional diversity continue to inspire innovations across scientific disciplines, making it a staple in modern chemical libraries.